Cas no 2034563-69-2 (N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 2034563-69-2
• MF: C₁₆H₁₆N₄O₂S₂
• MW: 360.453840255737
• CID: 5335628
• PubChem ID: 122161517
• Update Time: 2025-07-17

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• 2034563-69-2
• AKOS032460013
• N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• F6519-8135
• N1-[2-(1H-Pyrazol-1-yl)-2-(3-thienyl)ethyl]-N2-(2-thienylmethyl)ethanediamide

• Inchi： 1S/C16H16N4O2S2/c21-15(17-9-13-3-1-7-24-13)16(22)18-10-14(12-4-8-23-11-12)20-6-2-5-19-20/h1-8,11,14H,9-10H2,(H,17,21)(H,18,22)
• InChI Key： SLPXQLYURRBPRO-UHFFFAOYSA-N
• SMILES： C(NCC(N1C=CC=N1)C1C=CSC=1)(=O)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 360.07146811g/mol
• Monoisotopic Mass: 360.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.82±0.46(Predicted)

Additional information on N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide

Comprehensive Analysis of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 2034563-69-2)

The compound N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 2034563-69-2) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring thiophene and pyrazole moieties, makes it a promising candidate for applications in drug discovery and functional materials. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound is its synthetic pathway. The synthesis typically involves multi-step organic reactions, including condensation and amidation, to incorporate the thiophene and pyrazole groups. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy in target applications. The presence of ethanediamide further enhances its ability to form hydrogen bonds, a critical feature in molecular recognition processes.

In the context of current trends, this compound aligns with the growing interest in heterocyclic chemistry and small-molecule therapeutics. Its thiophene rings, for instance, are known for their electron-rich properties, making them valuable in designing conductive polymers and photovoltaic materials. Additionally, the pyrazole moiety is frequently studied for its role in kinase inhibition, a hot topic in oncology research.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The N-ethyl and N'-methyl groups in its structure suggest possible blood-brain barrier permeability, a key factor for neurotherapeutic agents. This has led to increased searches for its pharmacokinetic profiles and toxicity data, which are essential for preclinical studies.

From an industrial perspective, the demand for high-purity batches of CAS No. 2034563-69-2 has risen, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often highlight its stability under ambient conditions and solubility in common organic solvents, which are critical for laboratory workflows. Researchers also frequently inquire about its spectroscopic data (e.g., NMR, MS) for verification purposes.

Environmental and regulatory considerations are also part of the discourse. While the compound is not classified as hazardous, its biodegradability and ecotoxicological impact are occasionally questioned, reflecting the broader shift toward green chemistry principles. Analytical methods like HPLC and LC-MS are commonly employed to monitor its degradation pathways.

In summary, N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide represents a versatile scaffold with multifaceted applications. Its integration into drug discovery pipelines and material science innovations underscores its relevance in contemporary research. Future studies may focus on its crystallography and polymorphic forms, which could unlock further industrial potential.